Cas no 22509-75-7 (Benzene,1-(2-butyn-1-yloxy)-3,5-dimethyl-)

• Product Name: Benzene,1-(2-butyn-1-yloxy)-3,5-dimethyl-
• CAS No: 22509-75-7
• MF: C₁₂H₁₄O
• MW: 174.238963603973
• CID: 286441
• PubChem ID: 257965
• Update Time: 2025-04-19

Benzene,1-(2-butyn-1-yloxy)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(2-butyn-1-yloxy)-3,5-dimethyl-
• 1-but-2-ynoxy-3,5-dimethylbenzene
• (2'-Butinyl)-(3,5-dimethylphenyl)-ether
• 1-(but-2-yn-1-yloxy)-3,5-dimethylbenzene
• 1-(but-2-ynyloxy)-3,5-dimethylbenzene
• 1,3-dimethyl-5-prop-1-ynyloxybenzene
• AC1L5XXG
• AC1Q289M
• AR-1B2748
• Butin-(2)-yl-(3,5-dimethyl-phenyl)-ether
• Butin-(2)-yl-3,5-dimethyl-phenylether
• CTK4E9622
• KST-1B2318
• NSC86595
• 22509-75-7
• NSC 86595
• SCHEMBL17213581
• NSC-86595
• AKOS014535985
• DTXSID80292966

• Inchi： 1S/C12H14O/c1-4-5-6-13-12-8-10(2)7-11(3)9-12/h7-9H,6H2,1-3H3
• InChI Key： UJVMVZONKHQDHV-UHFFFAOYSA-N
• SMILES： O(CC#CC)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 174.10452
• Monoisotopic Mass: 174.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23